Cas no 6784-82-3 (7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid)

6784-82-3 structure
Product name:7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid
7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid
- 17-(2-carboxyethyl)-7,12-diethyl-3,8,13,18-tetramethylporphyrin-2-carboxylic acid
- 17-(2-carboxyethyl)-7,12-diethyl-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-carboxylic acid
- EINECS 229-848-1
- 6784-82-3
- 7-Carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propanoic acid
- DTXSID701136572
- SGTUFUYSNDWFAI-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C32H34N4O4/c1-7-19-16(4)23-12-28-21(9-10-30(37)38)17(5)24(35-28)14-29-31(32(39)40)18(6)25(36-29)13-27-20(8-2)15(3)22(33-27)11-26(19)34-23/h11-14,33,36H,7-10H2,1-6H3,(H,37,38)(H,39,40)
- InChI Key: SGTUFUYSNDWFAI-UHFFFAOYSA-N
- SMILES: CCC1=C2C=C3C(=C(C(=CC4=NC(=CC5=NC(=CC(=C1C)N2)C(=C5C)CC)C(=C4C)CCC(=O)O)N3)C(=O)O)C
Computed Properties
- Exact Mass: 538.258006
- Monoisotopic Mass: 538.258006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 6
- Complexity: 917
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132
- XLogP3: 4.4
Experimental Properties
- Density: 1.266
- Boiling Point: 1110.8°C at 760 mmHg
- Flash Point: 625.6°C
- Refractive Index: 1.627
7-carboxy-12,17-diethyl-3,8,13,18-tetramethyl-21H,23H-porphine-2-propionic acid Related Literature
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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5. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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